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Cat. No.: B1297192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 1-aminocyclopropanecarboxylate hydrochloride is a cyclic amino acid ester that

serves as a crucial building block in various chemical syntheses. Its strained cyclopropane ring

and reactive functional groups make it a valuable precursor in the development of novel

organic molecules, particularly in the fields of medicinal chemistry and agrochemistry. This

technical guide provides a comprehensive overview of its chemical properties, synthesis, and

key applications, with a focus on its role in peptide synthesis and as a precursor to the plant

hormone ethylene.

Chemical and Physical Properties
The fundamental chemical and physical properties of Ethyl 1-
aminocyclopropanecarboxylate hydrochloride are summarized in the table below, providing a

quick reference for laboratory use.
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Property Value References

Molecular Formula C₆H₁₂ClNO₂ [1]

Molecular Weight 165.62 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 114-120 °C

Solubility Soluble in water. [3]

CAS Number 42303-42-4 [1]

PubChem CID 386203 [1]

InChI Key
XFNUTZWASODOQK-

UHFFFAOYSA-N

SMILES CCOC(=O)C1(CC1)N.Cl

Synthesis
A representative method for the synthesis of Ethyl 1-aminocyclopropanecarboxylate
hydrochloride involves the esterification of 1-aminocyclopropanecarboxylic acid. The following

is a generalized experimental protocol based on established chemical principles.

Experimental Protocol: Synthesis of Ethyl 1-
aminocyclopropanecarboxylate hydrochloride
Materials:

1-Aminocyclopropanecarboxylic acid

Thionyl chloride (SOCl₂)

Anhydrous ethanol

Diethyl ether
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Magnetic stirrer

Round-bottom flask

Reflux condenser

Ice bath

Büchner funnel and filter paper

Procedure:

In a round-bottom flask, suspend 1-aminocyclopropanecarboxylic acid in anhydrous ethanol.

Cool the suspension in an ice bath and slowly add thionyl chloride dropwise with constant

stirring. An exothermic reaction will occur.

After the addition is complete, equip the flask with a reflux condenser and heat the mixture to

reflux for 4-6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and then place it in an

ice bath to precipitate the product.

Collect the crystalline product by vacuum filtration using a Büchner funnel.

Wash the crystals with cold diethyl ether to remove any unreacted starting materials and

byproducts.

Dry the purified Ethyl 1-aminocyclopropanecarboxylate hydrochloride crystals under

vacuum.

Applications in Peptide Synthesis
Ethyl 1-aminocyclopropanecarboxylate hydrochloride is a valuable building block in peptide

synthesis, allowing for the incorporation of a conformationally constrained amino acid residue
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into a peptide backbone. This can influence the peptide's secondary structure and biological

activity.

Experimental Protocol: Incorporation into a Dipeptide
(Representative)
Materials:

Ethyl 1-aminocyclopropanecarboxylate hydrochloride

N-protected amino acid (e.g., Boc-Alanine)

Coupling agent (e.g., EDC·HCl, HATU)

Base (e.g., Diisopropylethylamine - DIPEA)

Anhydrous dichloromethane (DCM) or dimethylformamide (DMF)

Magnetic stirrer

Round-bottom flask

Standard work-up and purification equipment (separatory funnel, rotary evaporator, flash

chromatography system)

Procedure:

Dissolve the N-protected amino acid (e.g., Boc-Alanine) and the coupling agent in anhydrous

DCM or DMF in a round-bottom flask.

In a separate flask, dissolve Ethyl 1-aminocyclopropanecarboxylate hydrochloride in the

same solvent and add the base (DIPEA) to neutralize the hydrochloride salt and form the

free amine.

Add the free amine solution to the activated N-protected amino acid solution.

Stir the reaction mixture at room temperature for 12-24 hours.
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Monitor the reaction by TLC or LC-MS.

Upon completion, perform an aqueous work-up to remove the coupling reagents and other

water-soluble byproducts.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the resulting dipeptide ester by flash column chromatography.

Role in Ethylene Biosynthesis
In plant biology, the parent compound, 1-aminocyclopropanecarboxylic acid (ACC), is the

immediate precursor to the plant hormone ethylene.[4] Ethylene plays a critical role in

numerous physiological processes, including fruit ripening, senescence, and stress responses.

[5][6][7] The biosynthesis of ethylene from methionine is a well-characterized pathway.

Ethylene Biosynthesis Pathway
The following diagram illustrates the key steps in the ethylene biosynthesis pathway,

highlighting the central role of ACC.

Methionine SAM Synthetase S-Adenosyl-
methionine (SAM)

 ATP→AMP+PPi
ACC Synthase 1-Aminocyclopropane-

1-carboxylic acid (ACC)

ACC Oxidase

ACC N-Malonyl-
transferase

Ethylene

Malonyl-ACC (MACC)
(Inactive Conjugate)

Click to download full resolution via product page

Caption: The Ethylene Biosynthesis Pathway in Plants.

Analytical Methods
The characterization and purity assessment of Ethyl 1-aminocyclopropanecarboxylate
hydrochloride are typically performed using standard analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the compound. A

representative protocol for sample preparation is as follows:

Procedure:

Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g.,

DMSO-d₆ or D₂O) in an NMR tube.

Gently shake the tube to ensure complete dissolution.

Acquire the ¹H and ¹³C NMR spectra on a suitable NMR spectrometer. The expected

chemical shifts and coupling constants will be characteristic of the ethyl ester and the

cyclopropane ring protons and carbons.

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and confirm the elemental

composition of the compound.

Procedure:

Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

Introduce the sample into the mass spectrometer using an appropriate ionization technique,

such as electrospray ionization (ESI).

Analyze the resulting mass spectrum to identify the molecular ion peak corresponding to the

protonated molecule [M+H]⁺.

Safety and Handling
Ethyl 1-aminocyclopropanecarboxylate hydrochloride should be handled with care in a

laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) before use. Standard

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should

be worn. The compound may cause skin and eye irritation.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1297192?utm_src=pdf-body
https://www.researchgate.net/figure/Biochemical-pathway-for-ethylene-biosynthesis-in-plants-In-plants-ethylene-is_fig1_379786826
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Ethyl 1-aminocyclopropanecarboxylate hydrochloride is a versatile and valuable chemical

intermediate with significant applications in synthetic and biological chemistry. Its unique

structural features make it an important tool for researchers in drug discovery and plant

science. The information provided in this guide serves as a comprehensive resource for the

safe and effective use of this compound in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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